Cas no 2171898-95-4 ({bis(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine)

• Product Name: {bis(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
• CAS No: 2171898-95-4
• MF: C₁₄H₂₈N₄
• MW: 252.398922920227
• CID: 6601335
• PubChem ID: 165865184
• Update Time: 2025-11-01

{bis(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• {bis(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
• 2171898-95-4
• {[bis(3-methylbutyl)-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine
• EN300-1596971

• Inchi： 1S/C14H28N4/c1-11(2)6-7-14-13(10-15-5)16-17-18(14)9-8-12(3)4/h11-12,15H,6-10H2,1-5H3
• InChI Key： SASIZMINSXXCEV-UHFFFAOYSA-N
• SMILES： N1(CCC(C)C)C(=C(CNC)N=N1)CCC(C)C

Computed Properties

• Exact Mass: 252.23139691g/mol
• Monoisotopic Mass: 252.23139691g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 42.7Ų

Additional information on {bis(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine

Comprehensive Analysis of bis(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethyl)(methyl)amine (CAS No. 2171898-95-4)

The compound bis(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethyl)(methyl)amine (CAS No. 2171898-95-4) is a highly specialized chemical entity that has garnered significant attention in recent years due to its unique structural properties and potential applications. This molecule belongs to the class of 1,2,3-triazole derivatives, which are widely studied for their versatility in pharmaceuticals, agrochemicals, and material science. The presence of the 3-methylbutyl groups and the methylamine moiety in its structure makes it a compelling subject for researchers exploring novel synthetic pathways and functional materials.

One of the key reasons for the growing interest in bis(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethyl)(methyl)amine is its potential role in drug discovery and medicinal chemistry. The 1,2,3-triazole ring is known for its stability and ability to participate in hydrogen bonding, making it a valuable scaffold for designing bioactive molecules. Researchers are particularly intrigued by its possible applications in targeting enzyme inhibition and receptor modulation, which are hot topics in the development of new therapeutics for diseases like cancer and neurodegenerative disorders.

In addition to its pharmaceutical potential, bis(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethyl)(methyl)amine has also been explored in the field of material science. Its unique structure allows for the creation of advanced polymers and coatings with enhanced durability and chemical resistance. This aligns with the current trend of developing sustainable materials and green chemistry solutions, which are highly sought after in industries ranging from automotive to electronics.

The synthesis of bis(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethyl)(methyl)amine typically involves click chemistry reactions, a method that has revolutionized the field of organic synthesis due to its efficiency and selectivity. This approach is particularly relevant today, as researchers strive to minimize waste and reduce the environmental impact of chemical processes. The compound's CAS No. 2171898-95-4 serves as a critical identifier for scientists and regulatory bodies, ensuring accurate communication and documentation in research and industrial settings.

Another area where bis(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethyl)(methyl)amine shows promise is in the development of fluorescent probes and imaging agents. The 1,2,3-triazole core can be functionalized to emit light at specific wavelengths, making it useful for biological imaging and diagnostic applications. This is particularly relevant given the increasing demand for non-invasive diagnostic tools in healthcare.

From a commercial perspective, the demand for bis(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethyl)(methyl)amine is expected to rise as more industries recognize its potential. Suppliers and manufacturers are increasingly listing this compound in their catalogs, often highlighting its high purity and custom synthesis options. This trend reflects the broader shift toward specialized chemicals that cater to niche markets and advanced research needs.

In conclusion, bis(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethyl)(methyl)amine (CAS No. 2171898-95-4) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structure, combined with the versatility of the 1,2,3-triazole ring, positions it as a valuable tool for researchers and industries alike. As the scientific community continues to explore its applications, this compound is likely to play an increasingly important role in the development of innovative solutions for some of today's most pressing challenges.